Cas no 2228162-45-4 (tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate
• CAS No: 2228162-45-4
• MF: C₁₂H₁₆ClNO₅S
• MW: 321.777141571045
• CID: 6611118
• PubChem ID: 165869256
• Update Time: 2025-05-24

tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate
• 2228162-45-4
• tert-butyl N-[4-(chlorosulfonyl)-2-methoxyphenyl]carbamate
• EN300-1902859

• Inchi： 1S/C12H16ClNO5S/c1-12(2,3)19-11(15)14-9-6-5-8(20(13,16)17)7-10(9)18-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： HRNLBPASLLTBPO-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.0437715g/mol
• Monoisotopic Mass: 321.0437715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate (CAS No. 2228162-45-4)

The chemical compound tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate (CAS No. 2228162-45-4) is a specialized intermediate widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the chlorosulfonyl and methoxyphenyl moieties, make it a valuable building block for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

One of the most searched questions related to tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate is its synthetic applications and reactivity. The compound's chlorosulfonyl group acts as a highly reactive site, enabling nucleophilic substitution reactions, which are critical for constructing sulfonamides—a class of compounds with broad biological activity. This reactivity aligns with current trends in green chemistry, where efficient and selective transformations are prioritized to minimize waste.

Another trending topic tied to this compound is its role in peptide coupling and protecting group strategies. The tert-butyl carbamate (Boc) group is a cornerstone in peptide synthesis, offering stability under acidic conditions while being easily removable. This dual functionality makes CAS No. 2228162-45-4 a sought-after reagent for researchers exploring bioconjugation or prodrug design.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are frequently queried in academic and industrial databases. Its distinct spectral signatures aid in quality control and structural verification, ensuring reproducibility in synthetic workflows. Additionally, the methoxy-phenyl scaffold is often associated with bioactive molecules, driving interest in its structure-activity relationships (SAR) studies.

In the context of sustainability, researchers are investigating scalable and eco-friendly routes to produce tert-butyl N-4-(chlorosulfonyl)-2-methoxyphenylcarbamate. Catalytic methods and solvent-free reactions are emerging as hot topics, reflecting the broader shift toward sustainable chemistry. This aligns with the growing demand for high-purity intermediates that meet regulatory standards without compromising yield or efficiency.

Finally, the compound's compatibility with high-throughput screening (HTS) platforms has garnered attention. Its modular structure allows for rapid derivatization, making it a candidate for combinatorial chemistry libraries. As the pharmaceutical industry embraces AI-driven drug discovery, reagents like CAS No. 2228162-45-4 are pivotal for generating diverse molecular scaffolds.